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Compound of Interest

Compound Name: 2-Methylmalonamide

Cat. No.: B075449

A Technical Guide to the Physical Properties of
2-Methylmalonamide

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise overview of the key physical properties of 2-
Methylmalonamide (also known as 2-methylpropanediamide), with a focus on its melting point
and solubility. This information is critical for its application in research and development,
particularly in medicinal chemistry and materials science, where such properties influence
substance purification, formulation, and biological interactions.

Core Physical Properties

2-Methylmalonamide is a white crystalline solid at room temperature. Its physical
characteristics are largely dictated by the presence of two amide functional groups, which allow
for strong intermolecular hydrogen bonding.

Data Presentation

The melting point of 2-Methylmalonamide has been determined and is presented below.
However, specific quantitative data for its solubility in various solvents is not readily available in
the reviewed literature. General principles of amide solubility suggest that due to its relatively
low molecular weight and the presence of hydrogen bond donors and acceptors, it is expected
to be soluble in water.[1]
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Physical Property Value

Melting Point 208 - 210 °C[2][3][41[5]

- Data not available. Expected to be soluble in
Solubility )
water.

Experimental Protocols

The following sections detail the standard methodologies for determining the physical
properties of amide compounds like 2-Methylmalonamide.

Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range
typically signifies a pure compound, while a broad and depressed melting range suggests the
presence of impurities. The capillary method is a common and reliable technique for this
measurement.

Protocol:

Sample Preparation: A small amount of finely powdered, dry 2-Methylmalonamide is
packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a
calibrated thermometer or temperature probe. The apparatus is heated at a controlled rate.

o Measurement: The temperature is raised relatively quickly to about 15-20 °C below the
expected melting point, and then the heating rate is slowed to 1-2 °C per minute.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range.

Solubility Determination

Solubility is a crucial parameter for drug development and chemical synthesis, as it affects
bioavailability and reaction kinetics. A common method for determining solubility involves the
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preparation of a saturated solution.
Protocol:

o Sample Preparation: An excess amount of 2-Methylmalonamide is added to a known
volume of the solvent of interest (e.qg., water, ethanol, DMSO) in a sealed container.

o Equilibration: The mixture is agitated (e.g., by stirring or shaking) at a constant temperature
for a sufficient period to ensure that equilibrium is reached and the solution is saturated.

o Sample Separation: The undissolved solid is separated from the saturated solution by
centrifugation or filtration.

o Concentration Analysis: The concentration of 2-Methylmalonamide in the clear, saturated
solution is determined using a suitable analytical technique, such as UV-Vis spectroscopy,
high-performance liquid chromatography (HPLC), or gravimetric analysis after solvent
evaporation. The solubility is then expressed in units such as g/L, mg/mL, or mol/L.

Logical Relationships in Physical Properties of
Amides

The physical properties of amides, including 2-Methylmalonamide, are governed by a set of
interrelated molecular and intermolecular factors. The following diagram illustrates these
relationships.
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Factors Influencing Physical Properties of Amides

Molecular Structure
(2-Methylmalonamide)

Intermolecular Forces

Hydrogen Bonding Dipole-Dipole Interactions Van der Waals Forces
(N-H, C=0) (Polar C=0 bond) (Alkyl backbone)

strongly influences

Physical Properties

Solubility in Polar Solvents
(e.g., Water)

High Melting Point

Click to download full resolution via product page
Caption: Logical flow from molecular structure to physical properties of amides.

This guide provides foundational information on the physical properties of 2-
Methylmalonamide. For specific applications, it is recommended to perform experimental
validation of these properties under the conditions of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b075449?utm_src=pdf-body-img
https://www.benchchem.com/product/b075449?utm_src=pdf-body
https://www.benchchem.com/product/b075449?utm_src=pdf-body
https://www.benchchem.com/product/b075449?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. Propanamide, 2-methyl- (CAS 563-83-7) - Chemical & Physical Properties by Cheméo
[chemeo.com]

e 2. 2-METHYLMALONAMIDE CAS#: 1113-63-9 [chemicalbook.com]

e 3. molbase.com [molbase.com]

» 4. fishersci.se [fishersci.se]

e 5. 2-methylpropanediamide | CAS#:1113-63-9 | Chemsrc [chemsrc.com]

« To cite this document: BenchChem. [Physical properties of 2-Methylmalonamide (melting
point, solubility)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075449#physical-properties-of-2-methylmalonamide-
melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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